Cas no 74963-37-4 (N-benzyl-2-(methylamino)acetamide)
N-benzyl-2-(methylamino)acetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, 2-(methylamino)-N-(phenylmethyl)-
- N-benzyl-2-(methylamino)acetamide
- EN300-81792
- BBL029662
- 74963-37-4
- VS-09352
- SCHEMBL12765264
- CS-0262224
- AKOS000194347
- ZCA96337
- STK802282
- Z46191183
- sarcosine benzylamide
- N-benzyl-N~2~-methylglycinamide
-
- MDL: MFCD02266689
- Inchi: 1S/C10H14N2O/c1-11-8-10(13)12-7-9-5-3-2-4-6-9/h2-6,11H,7-8H2,1H3,(H,12,13)
- InChI Key: XJMFSXXPSYKZHK-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=CC=C1)(=O)CNC
Computed Properties
- Exact Mass: 178.110613074Da
- Monoisotopic Mass: 178.110613074Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 41.1Ų
N-benzyl-2-(methylamino)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B126385-5mg |
N-benzyl-2-(methylamino)acetamide |
74963-37-4 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B126385-10mg |
N-benzyl-2-(methylamino)acetamide |
74963-37-4 | 10mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B126385-50mg |
N-benzyl-2-(methylamino)acetamide |
74963-37-4 | 50mg |
$ 95.00 | 2022-06-07 | ||
| Enamine | EN300-81792-0.05g |
N-benzyl-2-(methylamino)acetamide |
74963-37-4 | 95% | 0.05g |
$40.0 | 2024-05-21 | |
| Enamine | EN300-81792-0.1g |
N-benzyl-2-(methylamino)acetamide |
74963-37-4 | 95% | 0.1g |
$59.0 | 2024-05-21 | |
| Enamine | EN300-81792-0.25g |
N-benzyl-2-(methylamino)acetamide |
74963-37-4 | 95% | 0.25g |
$84.0 | 2024-05-21 | |
| Enamine | EN300-81792-0.5g |
N-benzyl-2-(methylamino)acetamide |
74963-37-4 | 95% | 0.5g |
$132.0 | 2024-05-21 | |
| Enamine | EN300-81792-1.0g |
N-benzyl-2-(methylamino)acetamide |
74963-37-4 | 95% | 1.0g |
$170.0 | 2024-05-21 | |
| Enamine | EN300-81792-2.5g |
N-benzyl-2-(methylamino)acetamide |
74963-37-4 | 95% | 2.5g |
$246.0 | 2024-05-21 | |
| Enamine | EN300-81792-5.0g |
N-benzyl-2-(methylamino)acetamide |
74963-37-4 | 95% | 5.0g |
$371.0 | 2024-05-21 |
N-benzyl-2-(methylamino)acetamide Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on N-benzyl-2-(methylamino)acetamide
Acetamide, 2-(methylamino)-N-(phenylmethyl)- (CAS No. 74963-37-4): A Comprehensive Overview
Acetamide, 2-(methylamino)-N-(phenylmethyl)-, identified by its Chemical Abstracts Service (CAS) number 74963-37-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, belonging to the class of amides, exhibits a unique structural framework that has garnered attention for its potential applications in drug development and chemical research.
The molecular structure of Acetamide, 2-(methylamino)-N-(phenylmethyl)- consists of a phenylmethyl group attached to the nitrogen atom of an acetamide moiety, with a methylamino group at the second position. This configuration imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of both aromatic and alkyl groups enhances its reactivity, making it a versatile building block for more complex molecules.
In recent years, there has been growing interest in the development of novel amide-based compounds due to their broad spectrum of biological activities. Research has demonstrated that amides can serve as key pharmacophores in the design of drugs targeting various diseases, including cancer, inflammation, and neurological disorders. The specific arrangement of functional groups in Acetamide, 2-(methylamino)-N-(phenylmethyl)- suggests potential applications in modulating enzyme activity and interacting with biological targets.
One of the most compelling aspects of this compound is its potential role in medicinal chemistry. Studies have shown that derivatives of acetamide can exhibit inhibitory effects on enzymes such as kinases and proteases, which are often implicated in disease pathways. The phenylmethyl group, also known as benzyl group, is particularly noteworthy for its ability to enhance binding affinity and selectivity when incorporated into drug molecules. This feature makes Acetamide, 2-(methylamino)-N-(phenylmethyl)- a promising candidate for further exploration in drug discovery.
The synthesis of Acetamide, 2-(methylamino)-N-(phenylmethyl)- involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the formation of an amide bond between acetic acid derivatives and an amine bearing a methylamino group. Subsequent functionalization introduces the phenylmethyl moiety through nucleophilic substitution or other coupling reactions. These synthetic strategies underscore the compound's versatility and its suitability for generating structurally diverse derivatives.
In academic research, Acetamide, 2-(methylamino)-N-(phenylmethyl)- has been employed as a scaffold for exploring new chemical entities (NCEs). Researchers have utilized this compound to develop libraries of analogs with varying substituents to assess their biological activity. Such efforts have led to the identification of lead compounds with therapeutic potential, which can then be optimized further through structure-activity relationship (SAR) studies.
The pharmacological profile of Acetamide, 2-(methylamino)-N-(phenylmethyl)- is an area of active investigation. Preliminary studies suggest that this compound may exhibit properties such as analgesic, anti-inflammatory, and neuroprotective effects. These findings are particularly intriguing given the increasing demand for alternative treatments that target multiple disease mechanisms simultaneously. The compound's ability to interact with various biological pathways makes it a valuable asset in the quest for novel therapeutics.
The role of computational chemistry in studying Acetamide, 2-(methylamino)-N-(phenylmethyl)- cannot be overstated. Advanced computational methods have enabled researchers to predict the compound's behavior at both molecular and macroscopic levels. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into its interactions with biological targets and its potential metabolic pathways. These computational approaches complement experimental studies by offering rapid and cost-effective screening tools.
The future prospects for Acetamide, 2-(methylamino)-N-(phenylmethyl)- are promising, with ongoing research aimed at expanding its applications in drug development and material science. As our understanding of biological systems continues to grow, so too does the need for innovative chemical tools to address complex diseases. The unique properties of this compound position it as a key player in future advancements within the pharmaceutical industry.
In conclusion, Acetamide, 2-(methylamino)-N-(phenylmethyl)-, CAS No. 74963-37-4, represents a significant advancement in synthetic chemistry and medicinal biology. Its structural features and functional properties make it a valuable resource for researchers seeking to develop new therapeutic agents. As scientific exploration progresses, this compound is likely to play an increasingly important role in shaping the future of pharmaceutical innovation.
74963-37-4 (N-benzyl-2-(methylamino)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)